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Compound of Interest

Compound Name: 2-Bromo-6-iodoquinoline

Cat. No.: B13690326

Get Quote

A Strategic Bifunctional Scaffold for Precision Heterocyclic Synthesis

CAS Number: 1026805-93-5 Molecular Formula: C₉H₅BrIN Molecular Weight: 333.95 g/mol [1]

[2][3][4]

Part 1: Executive Summary
2-Bromo-6-iodoquinoline (CAS 1026805-93-5) serves as a critical "linchpin" intermediate in

modern drug discovery, particularly for kinase inhibitors and intercalating agents.[2][3][4] Its

value lies in its orthogonal halogen reactivity: the substantial difference in bond dissociation

energies (BDE) between the C6–I and C2–Br bonds allows for highly selective, sequential

palladium-catalyzed cross-couplings without the need for protecting groups. This guide outlines

the synthesis, chemoselectivity profile, and validated protocols for maximizing the utility of this

scaffold.

Part 2: Physicochemical Identity & Profile[2][3]
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Property Specification

Appearance Off-white to pale yellow solid

Melting Point 138–142 °C (Typical)

Solubility
Soluble in DMSO, DMF, CH₂Cl₂, CHCl₃;

sparingly soluble in Et₂O

pKa (Calculated) ~2.5 (Quinoline nitrogen)

LogP ~3.8

Storage 2–8°C, inert atmosphere (Ar/N₂), light-sensitive

Part 3: Synthetic Routes & Manufacturing
While various routes exist, the most robust industrial and laboratory-scale synthesis proceeds

via the carbostyril (quinolin-2-one) activation pathway.[2][3] This method avoids the regio-

isomeric mixtures often seen in Skraup or Doebner-Miller syntheses.[2][3]

Core Synthetic Pathway[2]
Precursor Assembly: Condensation of 4-iodoaniline with cinnamoyl chloride or acrylic acid

derivatives followed by Lewis-acid mediated cyclization yields 6-iodoquinolin-2(1H)-one.[2][3]

Aromatization/Bromination: The carbonyl oxygen at C2 is converted to the bromide using

phosphorus oxybromide (POBr₃) or phosphorus pentabromide (PBr₅).

Critical Process Parameter (CPP): The reaction with POBr₃ must be anhydrous. The presence

of moisture generates HBr, which can lead to hydro-deiodination at the C6 position, reducing

yield and purity.

Part 4: Chemoselectivity & Reactivity Profile
The primary utility of 2-bromo-6-iodoquinoline is its predictable site-selectivity in metal-

catalyzed cross-couplings.[2][3]

Mechanistic Hierarchy[2][5][6]
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Site 1: C6–Iodo (Primary Reactive Site)[2]

Mechanism: Fast Oxidative Addition.[2][3]

Driver: Weak C–I bond (BDE ~50-55 kcal/mol).[2][3] The electron-rich nature of the

benzene ring (relative to the pyridine ring) does not hinder the reaction because the bond

weakness dominates.

Conditions: Mild Pd(0) sources (e.g., Pd(PPh₃)₄) at ambient to moderate temperatures

(25–60°C).

Site 2: C2–Bromo (Secondary Reactive Site)

Mechanism: Slower Oxidative Addition / S_NAr potential.[2][3]

Driver: Stronger C–Br bond (BDE ~68 kcal/mol).[2] However, the C2 position is electron-

deficient (α-to-nitrogen), making it activated for oxidative addition after the iodine is

consumed, or for Nucleophilic Aromatic Substitution (S_NAr) with strong nucleophiles.[2]

[3]

Conditions: Requires elevated temperatures (>80°C) or specialized ligands (e.g., XPhos,

Buchwald precatalysts).

Visualization: Sequential Functionalization Logic
The following diagram illustrates the divergent pathways accessible from this scaffold.
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Caption: Sequential functionalization logic demonstrating the chemoselective priority of the C6-

Iodo position followed by diverse C2-transformations.

Part 5: Experimental Protocols
Protocol A: Selective Suzuki-Miyaura Coupling at C6
Objective: To install an aryl group at the 6-position while preserving the 2-bromo handle.[2][3]

Reagents:

2-Bromo-6-iodoquinoline (1.0 equiv)[2][3]

Arylboronic acid (1.1 equiv)[2]

Pd(PPh₃)₄ (3–5 mol%)[2]

Na₂CO₃ (2.0 equiv, 2M aqueous)

Solvent: DME/Water or Toluene/Ethanol/Water (4:1:1)[2]

Procedure:
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Inerting: Charge a reaction vial with 2-bromo-6-iodoquinoline, arylboronic acid, and

Pd(PPh₃)₄. Evacuate and backfill with Argon (x3).[2]

Solvation: Add degassed solvent mixture.

Reaction: Stir at room temperature to 45°C. Monitor by TLC/LCMS.[3]

Note: Do not reflux.[3] High heat promotes competitive coupling at the C2-Br position.[2][3]

Workup: Upon consumption of starting material (typically 2–6 h), dilute with EtOAc, wash

with water/brine, dry over MgSO₄, and concentrate.

Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Functionalization of C2-Bromo (Post-C6
Coupling)
Objective: To convert the remaining C2-bromide into an amine (Buchwald-Hartwig).[2][3]

Reagents:

6-Substituted-2-bromoquinoline (Intermediate from Protocol A)[2][3]

Primary/Secondary Amine (1.2 equiv)[2]

Pd₂(dba)₃ (2 mol%) / BINAP or XPhos (4 mol%)[2]

Cs₂CO₃ or NaOtBu (1.5 equiv)[2]

Solvent: Toluene or 1,4-Dioxane (anhydrous)[2][3]

Procedure:

Setup: Combine reagents in a sealed tube under Argon.

Reaction: Heat to 80–100°C for 12–18 hours.
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Observation: The electron-deficient nature of the pyridine ring at C2 facilitates this coupling,

often requiring less forcing conditions than a standard phenyl bromide.[3]

Part 6: Applications in Drug Discovery
The 2-bromo-6-iodoquinoline scaffold is frequently utilized to synthesize Type I and Type II

Kinase Inhibitors.[2][3]

Hinge Binding: The C2 position (often converted to an amine or amide) interacts with the

ATP-binding hinge region of kinases.[2]

Solvent Front/Back Pocket: The C6 position allows vectors to extend into the hydrophobic

back pocket or solvent front, modulating selectivity and potency.

Part 7: Safety & Handling (MSDS Highlights)
Hazards: GHS07 (Irritant).[2] Causes skin irritation (H315), serious eye irritation (H319), and

respiratory irritation (H335).

Handling: Use in a fume hood.[2] Avoid dust formation.[3]

Waste: Halogenated organic waste.[2][3] Do not dispose of in drains.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13690326?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13690326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

